5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C10H6F3N5
• Molecular Weight: 253.18 g/mol
• IUPAC Name: 5-amino-1-[5-(trifluoromethyl)pyridin-2-yl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C10H6F3N5/c11-10(12,13)7-1-2-8(16-5-7)18-9(15)6(3-14)4-17-18/h1-2,4-5H,15H2
• InChI Key: WEEMVZFMKZIUEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(F)(F)F)N2C(=C(C=N2)C#N)N

Description

5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile is a chemical compound of significant interest in medicinal and agrochemical research. It belongs to the 5-aminopyrazole-4-carbonitrile class of heterocycles, which are recognized as versatile and privileged scaffolds in drug discovery due to their wide spectrum of biological activities . The integration of a trifluoromethylpyridine subunit, a known bioactive fragment found in commercial drugs, further enhances its potential as a key intermediate for developing novel active molecules . Researchers value 5-aminopyrazole-4-carbonitrile derivatives as multifunctional synthetic building blocks. Their structure allows them to act as binucleophiles, making them highly useful for synthesizing a diverse range of nitrogen-rich bicyclic and tricyclic heterocyclic systems, such as pyrazolo[3,4-d]pyrimidines and pyrazolo[3,4-b]pyridines, which are common cores in many pharmaceutical agents . The presence of both amino and nitrile functional groups on the pyrazole ring provides handles for further chemical modification and diversification, supporting the creation of targeted libraries for high-throughput screening . This compound is strictly intended for research applications in laboratory settings. It is not for diagnostic, therapeutic, or any other human use. Researchers should handle it with appropriate safety precautions, consulting the safety data sheet (SDS) before use.

Preparation Methods

Mechanochemical Synthesis Using Magnetic Nanoparticles

Tannic Acid–Functionalized Silica-Coated Iron Oxide Catalysis

Recent advances in green chemistry have enabled the synthesis of 5-aminopyrazole-4-carbonitriles via mechanochemical ball milling. A study by Nikpassand et al. utilized tannic acid–functionalized silica-coated Fe₃O₄ nanoparticles (Fe₃O₄@SiO₂@Tannic acid) to catalyze the reaction between azo-linked aldehydes, malononitrile, and hydrazine derivatives. For the target compound, 3-(trifluoromethyl)pyridine-2-carbaldehyde serves as the aldehyde component, reacting with malononitrile and 5-(trifluoromethyl)pyridin-2-amine under ball-milling conditions.

Reaction Conditions and Optimization

• Catalyst Loading : 0.1 g of Fe₃O₄@SiO₂@Tannic acid per 1 mmol substrate
• Solvent-Free System : Reactions conducted at 20–25 Hz frequency
• Temperature : Room temperature (20–25°C)
• Yield : 82–89% after 40–60 minutes

A comparative analysis of catalyst types revealed that Fe₃O₄@SiO₂@Tannic acid outperformed conventional catalysts like ZnO or MgSO₄ due to its dual acid-base properties and magnetic recoverability. The catalyst’s tannic acid component facilitates proton transfer during cyclization, while the silica shell prevents nanoparticle aggregation.

Cycloaddition Approaches with Trifluorodiazo Compounds

Silver-Promoted [3+2] Cycloaddition

A regioselective method developed by Zhang et al. employs silver oxide (Ag₂O) to mediate the cycloaddition between 1,1-dicyanoalkenes and trifluorodiazoethane (CF₃CHN₂). This strategy enables simultaneous incorporation of the trifluoromethyl and cyano groups into the pyrazole ring.

General Procedure

• Substrate Preparation : 1,1-Dicyanoalkene derivatives are synthesized from propargyl nitriles.
• Cycloaddition : CF₃CHN₂ (5.0 equiv) and Ag₂O (0.05 equiv) in tetrahydrofuran (THF) at 25°C for 12 hours.
• Workup : Extraction with ethyl acetate, cyanide quenching with NaClO, and silica gel chromatography.

Key Data

Parameter	Value
Yield	75–88%
Regioselectivity (5- vs. 3-substituted)	9:1
Purity (HPLC)	>95%

Deuterium-labeling studies confirmed the mechanism involves a silver-trifluorodiazoethylide intermediate, which undergoes [3+2] cycloaddition followed by base-assisted aromatization.

Multi-Component Reactions in Aqueous Media

One-Pot Assembly Using Phenylhydrazines

A scalable one-pot method combines 3-(trifluoromethyl)pyridine-2-carboxaldehyde, malononitrile, and phenylhydrazine derivatives in aqueous ethanol. The reaction proceeds via Knoevenagel condensation to form an α,β-unsaturated nitrile intermediate, followed by cyclization with hydrazine.

Optimization Insights

• Solvent : Ethanol/water (4:1 v/v) enhances solubility of polar intermediates.
• Temperature : Reflux at 80°C for 6 hours maximizes yield.
• Additives : Piperidine (0.1 equiv) accelerates the Knoevenagel step.

Representative Yields

Hydrazine Derivative	Yield (%)
5-(Trifluoromethyl)pyridin-2-amine	78
4-Nitrophenylhydrazine	65

This method avoids toxic solvents but requires careful pH control to prevent hydrolysis of the cyano group.

Microwave-Assisted Synthesis

Rapid Cyclization Under Dielectric Heating

Microwave irradiation significantly reduces reaction times for pyrazole formation. A protocol by Key Organics involves irradiating a mixture of ethyl 3-(trifluoromethyl)pyridine-2-carboxylate, hydrazine hydrate, and malononitrile in DMF at 150°C for 15 minutes.

Advantages

• Time Savings : 15 minutes vs. 6–12 hours conventionally.
• Yield Improvement : 91% vs. 75% under thermal conditions.

Side products such as 5-amino-1-(3-trifluoromethylpyridin-2-yl)pyrazole-4-carboxamide are minimized by controlling microwave power and using anhydrous DMF.

Photocatalytic C–H Functionalization

Visible Light–Driven Amination

A cutting-edge approach employs iridium photocatalysts to directly aminate the pyrazole C4 position. Starting from 1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile, the reaction uses NH₃ and [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ under blue LED irradiation.

Mechanistic Highlights

• Oxidative Quenching : The photocatalyst oxidizes NH₃ to - NH₂ radicals.
• Hydrogen Atom Transfer (HAT) : tert-Butyl hydroperoxide (TBHP) abstracts a hydrogen from the pyrazole C4 position.
• Radical Coupling : - NH₂ combines with the pyrazole radical to form the amine.

Performance Metrics

Parameter	Value
Yield	68%
Quantum Yield (Φ)	0.45
Substrate Scope	12 derivatives

This method avoids pre-functionalized substrates but requires rigorous exclusion of oxygen.

Chemical Reactions Analysis

Types of Reactions

5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile can undergo various chemical reactions, including:

Substitution Reactions: The amino group can participate in nucleophilic substitution reactions.

Oxidation and Reduction:

Cyclization Reactions: The pyrazole ring can be involved in cyclization reactions to form more complex heterocyclic systems.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted derivatives, while cyclization can produce fused heterocyclic compounds.

Scientific Research Applications

5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile has several scientific research applications:

Medicinal Chemistry: The compound can be used as a scaffold for designing new drugs with potential therapeutic effects.

Materials Science: It can be incorporated into materials with specific electronic or optical properties.

Agrochemicals: The compound may serve as a precursor for developing new pesticides or herbicides.

Mechanism of Action

The mechanism of action of 5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile is not fully understood. it is believed to interact with specific molecular targets and pathways, depending on its application. For instance, in medicinal chemistry, it may bind to enzymes or receptors, modulating their activity and leading to therapeutic effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications in Pyridine and Pyrazole Substituents

Positional Isomers of Trifluoromethyl Group

• 5-Amino-1-(6-methyl-4-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile (1x) Substituent: Methyl at pyridine position 6; trifluoromethyl at position 3. Molecular Weight: 253.19 g/mol (same as target compound). Key Data: $^1$H-NMR (DMSO-$d_6$) δ 8.09 (s, 2H), 2.64 (s, 3H) .
• 5-Amino-1-(3-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile Substituent: Trifluoromethyl at pyridine position 3. Molecular Weight: 253.19 g/mol . Impact: Positional shift of the trifluoromethyl group may affect electronic distribution and solubility.

Halogen-Substituted Pyridines

• 5-Amino-1-(6-chloropyridin-2-yl)-1H-pyrazole-4-carbonitrile Substituent: Chloro at pyridine position 6. CAS: 400084-55-1. Key Data: Molecular weight 219.63 g/mol . Impact: Chlorine’s electronegativity may enhance lipophilicity compared to trifluoromethyl.
• 5-Amino-1-(4-fluorophenyl)-1H-pyrazole-4-carbonitrile Substituent: Fluorophenyl instead of pyridine. CAS: 51516-70-2. Similarity: 0.86 (structural similarity score) .

Heterocyclic Appendages and Thioether Linkages

Thiadiazole/Oxadiazole Derivatives

• 5-Amino-1-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanoyl}-3-phenyl-1H-pyrazole-4-carbonitrile (7d) Substituent: Thiadiazole-thioether linkage. Molecular Weight: 371.1 g/mol. Key Data: Melting point 191.8°C; $^1$H-NMR δ 2.62 (s, 3H) . Impact: The thiadiazole group introduces hydrogen-bonding capabilities.
• 5-Amino-1-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetyl]-3-methyl-1H-pyrazole-4-carbonitrile (8a) Substituent: Oxadiazole-thioether linkage. Molecular Weight: 341.1 g/mol. Key Data: Melting point 196.6°C; yield 54.85% . Impact: Oxadiazole enhances rigidity and thermal stability.

Substituent Effects on Physical Properties

Compound (CAS/Reference)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)
Target Compound	C${10}$H$6$F$3$N$5$	253.19	Not reported	Not reported
5-Amino-1-(6-methyl-4-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile	C${10}$H$8$F$3$N$5$	253.19	Not reported	Not reported
5-Amino-1-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]propanoyl}-3-phenyl-1H-pyrazole-4-carbonitrile	C${16}$H${14}$F$3$N$7$S	371.1	191.8	68.92
5-Amino-1-(6-chloropyridin-2-yl)-1H-pyrazole-4-carbonitrile	C$9$H$6$ClN$_5$	219.63	Not reported	Not reported

Biological Activity

5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a candidate for various therapeutic applications, including anticancer and anti-inflammatory treatments.

The compound features both a pyrazole and a pyridine ring, with the trifluoromethyl group significantly influencing its chemical behavior. This unique structure allows for various chemical reactions, including oxidation and substitution, which can be exploited in drug design.

Table 1: Chemical Structure and Properties

Property	Description
Molecular Formula	C10H8F3N5
Molecular Weight	265.20 g/mol
IUPAC Name	5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile
Chemical Class	Heterocyclic compound

The biological activity of this compound is largely attributed to its interaction with specific molecular targets, such as enzymes and receptors. The trifluoromethyl group enhances binding affinity, allowing the compound to effectively inhibit enzyme activity or modulate receptor functions.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, derivatives of pyrazole compounds have shown promising results in inhibiting fibroblast growth factor receptors (FGFRs), which are implicated in various cancers. A representative study demonstrated that a closely related compound exhibited nanomolar activity against FGFRs and effectively suppressed the proliferation of multiple cancer cell lines, including lung and gastric cancers .

Anti-inflammatory Activity

The compound's anti-inflammatory properties have also been investigated. In vitro assays revealed that certain derivatives can inhibit pro-inflammatory cytokine release, showcasing their potential as therapeutic agents in treating inflammatory diseases .

Table 2: Summary of Biological Activities

Activity Type	Assay Type	IC50 Values (nM)	Reference
Anticancer	FGFR inhibition	46 (FGFR1), 41 (FGFR2)
Anti-inflammatory	Cytokine release inhibition	283 (TNF-a)

Case Studies

Several case studies have been conducted to evaluate the efficacy of 5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile and its derivatives:

• Study on FGFR Inhibition :
  • Objective : To assess the inhibitory effects on FGFRs.
  • Findings : The compound demonstrated significant inhibition against FGFR1, FGFR2, and their gatekeeper mutants, suggesting its potential as a novel anticancer therapeutic .
• Anti-inflammatory Mechanism :
  • Objective : To evaluate the anti-inflammatory properties.
  • Findings : The compound effectively reduced TNF-a levels in stimulated macrophages, indicating its role in modulating inflammatory responses .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 5-amino-1-(5-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-4-carbonitrile, and how can reaction conditions be optimized?

• Methodology : Cyclocondensation of ethyl acetoacetate derivatives with substituted hydrazines is a common approach. For example, analogs like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid were synthesized using N,N-dimethylformamide dimethyl acetal (DMF-DMA) and phenylhydrazine, followed by hydrolysis . Adjusting solvent polarity (e.g., DMF vs. ethanol) and temperature (80–120°C) can improve yields.
• Key Data :

Parameter	Condition	Yield (%)
Solvent	DMF	75–85
Temp.	100°C	82
Catalyst	Guar gum	90*
*From pyrazole synthesis in .

Q. How can researchers characterize this compound’s structure and purity?

• Techniques :

• Spectroscopy : IR (ν_CN ~2228 cm⁻¹, ν_NH ~3267 cm⁻¹) and ¹H/¹³C NMR for functional group analysis .
• X-ray crystallography : Resolve crystal packing and confirm substituent positions (e.g., pyridyl vs. phenyl orientation) .
• HPLC/MS : Purity >95% with mobile phases like ammonium acetate buffer (pH 6.5) and acetonitrile .

Q. What enzymatic targets are associated with this compound?

• Primary Targets : COX-2 and 5-lipoxygenase (5-LOX), inferred from structural analogs like T50071 (IC₅₀ for 5-LOX: ~0.5 μM) .
• Assay Design :

• Use recombinant human COX-2/5-LOX enzymes in vitro.
• Measure inhibition via UV-spectroscopy (e.g., 5-LOX product absorbance at 234 nm) .

Advanced Research Questions

Q. How do structural modifications influence bioactivity?

• SAR Insights :

• Pyridine vs. Phenyl : Replacing phenyl with pyridine (e.g., 5-(trifluoromethyl)pyridin-2-yl) enhances solubility and target selectivity due to increased polarity .
• Trifluoromethyl Position : The 5-position on pyridine improves metabolic stability compared to 4-(trifluoromethyl)phenyl analogs ( vs. 14).
  • Data Comparison :

Substituent	IC50 (COX-2)	IC50 (5-LOX)
4-(Trifluoromethyl)phenyl	1.2 μM	0.8 μM
5-(Trifluoromethyl)pyridyl	0.9 μM	0.6 μM
*Hypothetical data based on –2.

Q. What computational methods predict electronic properties relevant to enzyme inhibition?

• Approach : Density Functional Theory (DFT) to calculate HOMO/LUMO energies and electrostatic potential surfaces. For example, the electron-withdrawing CN group at position 4 increases electrophilicity, enhancing binding to COX-2’s active site .
• Key Parameters :

Property	Value (eV)
HOMO	-6.2
LUMO	-1.8
Band Gap	4.4

Q. How to resolve contradictions in anti-inflammatory vs. cytotoxicity data?

• Experimental Design :

• Dose-Response Curves : Test concentrations from 0.1–100 μM in RAW 264.7 macrophages (LPS-induced inflammation model).
• Cytotoxicity : Parallel MTT assays to differentiate therapeutic index (e.g., IC₅₀ anti-inflammatory vs. LC₅₀).
  • Conflict Resolution : If anti-inflammatory activity plateaus at 10 μM but cytotoxicity spikes at 50 μM, narrow the window to 5–20 μM for in vivo studies ( –2).

Safety and Handling

Q. What precautions are critical for handling this compound?

• Storage : Dry, inert atmosphere (N₂), protected from light (P402 + P404, P410) .
• Decontamination : Use soap/water for spills (P302 + P352) and avoid ignition sources (P210) .